Cas no 953233-09-5 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide)

• Product name: N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide
• CAS No: 953233-09-5
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 6578010

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-[[5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl]-

• Inchi： 1S/C23H20N2O4/c1-27-20-11-10-16(12-22(20)28-2)21-13-17(25-29-21)14-24-23(26)19-9-5-7-15-6-3-4-8-18(15)19/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key： KGIQOWKBVVPMOP-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=C(OC)C(OC)=C3)ON=2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 656.0±55.0 °C(Predicted)
• pka: 12.77±0.46(Predicted)

Additional information on N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide

Professional Introduction to Compound with CAS No. 953233-09-5 and Product Name: N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide

This compound, identified by the CAS number 953233-09-5, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. The product name, N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide, provides a detailed insight into its structural composition, which includes a naphthalene core modified with an oxazole moiety and dimethoxyphenyl substituents. This unique structural arrangement not only contributes to its distinct chemical properties but also opens up various possibilities for its application in medicinal chemistry.

The naphthalene ring is a well-known aromatic structure that is frequently employed in the design of pharmaceuticals due to its stability and ability to interact with biological targets. In this compound, the naphthalene moiety is connected to an amide group, which is a common functional group in drug molecules. The amide linkage not only enhances the molecule's solubility but also allows for further chemical modifications, making it a versatile building block for drug discovery.

The oxazole ring is another critical component of this compound, contributing to its overall pharmacological activity. Oxazoles are heterocyclic compounds that have been extensively studied for their biological properties. They are known to exhibit a wide range of activities, including antiviral, antibacterial, and anti-inflammatory effects. The presence of the oxazole moiety in this compound suggests that it may possess similar bioactivities, making it a promising candidate for further investigation.

The dimethoxyphenyl substituent further enriches the structural complexity of this compound. Dimethoxybenzene derivatives are known for their role in various pharmacological applications. They can act as modulators of enzyme activity and have been used in the development of drugs targeting neurological disorders and cancer. The combination of these structural elements in N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide could potentially lead to novel therapeutic effects that are not observed with individual components.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. This has significantly accelerated the drug discovery process by allowing scientists to prioritize the most promising candidates for experimental validation. In the case of 953233-09-5, computational studies have suggested that it may interact with several key biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

Experimental validation of these predictions has been ongoing in several research laboratories. Initial studies have shown that this compound exhibits inhibitory activity against certain enzymes, which could make it useful in treating metabolic disorders. Additionally, its ability to interact with specific receptors has raised interest in its potential application as an anti-cancer agent. These preliminary findings highlight the importance of this compound in the context of current pharmaceutical research.

The synthesis of complex organic molecules like N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide requires meticulous planning and expertise. Modern synthetic techniques have made it possible to construct such molecules efficiently and with high yields. The use of advanced catalytic systems and green chemistry principles has further improved the sustainability of these synthetic processes. This compound serves as an excellent example of how modern synthetic methods can be applied to create novel drug candidates.

The pharmacokinetic properties of a drug are crucial determinants of its clinical efficacy. Researchers are increasingly focusing on developing compounds that not only exhibit strong biological activity but also possess favorable pharmacokinetic profiles. The structural features of 953233-09-5, such as the amide group and the aromatic rings, contribute to its potential for good absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In conclusion, the compound identified by CAS number 953233-09-5 and named N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}naphthalene-1-carboxamide represents a significant advancement in pharmaceutical research. Its unique structural composition and predicted bioactivities make it a promising candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.